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Compound of Interest

Compound Name: MDL 72527

Cat. No.: B1663721

For Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed protocol for the preparation of a stock solution of MDL
72527, a potent inhibitor of polyamine oxidase (PAO). Accurate preparation of this stock
solution is crucial for ensuring reproducible results in experimental settings.

Introduction

MDL 72527, also known as N,N'-Bis(2,3-butadienyl)-1,4-butanediamine dihydrochloride, is a
key tool in studying the role of polyamine catabolism in various physiological and pathological
processes. It irreversibly inhibits spermine oxidase (SMO) and N1-acetylpolyamine oxidase
(PAOX), leading to a reduction in the production of hydrogen peroxide (H202) and other
reactive oxygen species (ROS) associated with polyamine breakdown.

Quantitative Data Summary

A summary of the key quantitative data for MDL 72527 is presented in the table below for easy
reference.
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Parameter Value Source(s)
Molecular Formula C12H20N2 - 2HCI [1112]
Molecular Weight 265.22 g/mol [2][3]

Crystalline solid; white to
Appearance [11[2]
brown powder

Solubility in Water 15 mg/mL; up to 100 mM [2]
Solubility in DMSO 0.33 mg/mL; up to 75 mM [1]
Solubility in PBS (pH 7.2) 10 mg/mL [1]
Storage Temperature (Solid) Room temperature [2]

Storage Temperature
(Solution)

+4°C

Experimental Protocol: Preparation of a 10 mM MDL
72527 Stock Solution in Water

This protocol outlines the steps to prepare a 10 mM stock solution of MDL 72527 in sterile,
purified water.

Materials:

MDL 72527 dihydrochloride powder (=98% purity)[2]
» Sterile, purified water (e.g., Milli-Q® or equivalent)

o Calibrated analytical balance

 Sterile conical tube (e.g., 15 mL or 50 mL)

» Sterile serological pipettes or calibrated micropipettes
o \ortex mixer

o Sterile, light-protected storage vials (e.g., amber microcentrifuge tubes)

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.caymanchem.com/product/13996/mdl-72527-(hydrochloride)
https://www.sigmaaldrich.com/HK/zh/product/sigma/m2949
https://www.sigmaaldrich.com/HK/zh/product/sigma/m2949
https://www.medchemexpress.com/mdl-72527.html
https://www.caymanchem.com/product/13996/mdl-72527-(hydrochloride)
https://www.sigmaaldrich.com/HK/zh/product/sigma/m2949
https://www.sigmaaldrich.com/HK/zh/product/sigma/m2949
https://www.caymanchem.com/product/13996/mdl-72527-(hydrochloride)
https://www.caymanchem.com/product/13996/mdl-72527-(hydrochloride)
https://www.sigmaaldrich.com/HK/zh/product/sigma/m2949
https://www.benchchem.com/product/b1663721?utm_src=pdf-body
https://www.benchchem.com/product/b1663721?utm_src=pdf-body
https://www.benchchem.com/product/b1663721?utm_src=pdf-body
https://www.benchchem.com/product/b1663721?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/sigma/m2949
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Procedure:

o Calculate the required mass of MDL 72527

o To prepare a 10 mM stock solution, the required mass can be calculated using the
following formula:

» Mass (mg) = Desired Concentration (mM) * Molecular Weight ( g/mol ) * Volume (L)

» For 10 mL of a 10 mM solution: Mass (mg) = 10 mmol/L * 265.22 g/mol * 0.01 L =
26.522 mg

o Weigh the MDL 72527 powder:

o Using a calibrated analytical balance, carefully weigh out the calculated mass of MDL
72527 powder.

o Note: Due to the small quantities, it is advisable to weigh a slightly larger amount (e.g.,
26.5 mg) and adjust the volume of the solvent accordingly to achieve the desired
concentration.

o Dissolve the powder:

o Transfer the weighed MDL 72527 powder into a sterile conical tube.

o Add the calculated volume of sterile, purified water to the tube.

o Cap the tube securely and vortex thoroughly until the powder is completely dissolved. The
solution should be clear.[2]

 Aliquot and store:

o Once fully dissolved, aliquot the stock solution into smaller, working volumes in sterile,
light-protected vials. This minimizes freeze-thaw cycles and protects the compound from
light degradation.

o Label each vial clearly with the compound name, concentration (10 mM), solvent (water),
and date of preparation.
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o Store the aliquots at +4°C for short-term use. For long-term storage, consult the
manufacturer's recommendations, as stability in solution over extended periods may vary.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the preparation of the MDL 72527 stock
solution.

Workflow for MDL 72527 Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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